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Compound of Interest

Compound Name: Epoxyparvinolide

Cat. No.: B14813637 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of epoxyparvinolide, a compound frequently utilized by researchers,

scientists, and drug development professionals. Adherence to these procedures is critical for

ensuring laboratory safety and environmental compliance. The information herein is intended to

supplement, not replace, institutional and local hazardous waste disposal protocols.

The substance commonly referred to as epoxyparvinolide is understood to be Parthenolide, a

sesquiterpene lactone containing an epoxide functional group. The following disposal

guidelines are based on the known chemical properties and associated hazards of

Parthenolide.

Summary of Key Hazards and Properties
A thorough understanding of the hazards associated with epoxyparvinolide (Parthenolide) is

the foundation of safe handling and disposal. The following table summarizes critical data for

this compound.
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Property Data

Chemical Name Parthenolide

Molecular Formula C₁₅H₂₀O₃

Molecular Weight 248.32 g/mol

Appearance Solid

Melting Point 115-118°C

Solubility Soluble in Dichloromethane (DCM)

Hazard Classifications

Causes skin irritation (H315). May cause an

allergic skin reaction (H317). Causes serious

eye irritation (H319). May cause respiratory

irritation (H335). Suspected of causing genetic

defects (H341).

Storage Recommendations

Store in a tightly-closed container in a cool, dry,

well-ventilated area away from incompatible

substances and sources of ignition.

Recommended storage temperature: 2-8°C.

Experimental Protocols for Safe Disposal
The following step-by-step procedures provide a framework for the safe disposal of

epoxyparvinolide waste generated in a laboratory setting. These protocols are based on

established guidelines for handling hazardous chemical waste.

Personal Protective Equipment (PPE)
Before handling any epoxyparvinolide waste, ensure you are wearing the appropriate

personal protective equipment:

Gloves: Chemically resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from skin contact.
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Respiratory Protection: If handling powders outside of a fume hood or in a poorly ventilated

area, a NIOSH-approved respirator may be necessary.

Waste Segregation and Collection
Proper segregation of waste at the source is crucial to prevent dangerous chemical reactions

and to facilitate proper disposal.

Solid Waste:

Place all solid waste contaminated with epoxyparvinolide, including unused compound,

contaminated labware (e.g., weighing boats, pipette tips), and contaminated PPE, into a

dedicated, clearly labeled hazardous waste container.

The container should be made of a material compatible with the waste and have a secure

lid.

Liquid Waste:

Collect all liquid waste containing epoxyparvinolide, such as solutions from experiments

or rinsates, in a designated, leak-proof, and clearly labeled hazardous waste container.

Do not mix with other incompatible waste streams.

Labeling of Waste Containers
All waste containers must be accurately and clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "Epoxyparvinolide (Parthenolide) Waste"

The primary hazards (e.g., "Irritant," "Sensitizer," "Suspected Mutagen")

The date of accumulation

The name of the principal investigator or laboratory contact
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Storage of Waste
Store hazardous waste containers in a designated, well-ventilated, and secure area, away from

general laboratory traffic. Ensure that incompatible waste types are physically separated.

Disposal
Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. Do not dispose of epoxyparvinolide waste down the drain or in the regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of epoxyparvinolide
waste.
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Start: Epoxyparvinolide Waste Generated

1. Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

2. Assess Waste Type

3a. Solid Waste Collection
(Contaminated labware, unused compound)

Solid

3b. Liquid Waste Collection
(Solutions, rinsates)

Liquid

4a. Place in Labeled
Solid Hazardous Waste Container

4b. Place in Labeled
Liquid Hazardous Waste Container

5. Store in Designated
Hazardous Waste Area

6. Arrange for EHS Pickup
and Disposal

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of epoxyparvinolide waste.
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By adhering to these procedures, you contribute to a safer laboratory environment and ensure

the responsible management of chemical waste. Always consult your institution's specific

safety and disposal guidelines.

To cite this document: BenchChem. [Proper Disposal of Epoxyparvinolide: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14813637#epoxyparvinolide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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